N-(6-methyl-2-oxo-2H-chromen-3-yl)acetamide

• IUPAC Name: N-(6-methyl-2-oxochromen-3-yl)acetamide
• InChI: InChI=1S/C12H11NO3/c1-7-3-4-11-9(5-7)6-10(12(15)16-11)13-8(2)14/h3-6H,1-2H3,(H,13,14)
• InChI Key: OKINFMPXUSAXCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=O)C(=C2)NC(=O)C
• Molecular Formula: C12H11NO3
• Molecular Weight: 217.22 g/mol

Description

N-(6-methyl-2-oxo-2H-chromen-3-yl)acetamide, also known as Coumarin-3-acetic acid methyl ester, is a synthetic organic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antibacterial and Antioxidant Activities

• N-(6-methyl-2-oxo-2H-chromen-3-yl)acetamide, a type of coumarin derivative, has been investigated for its potential antibacterial and antioxidant properties. Studies have shown that certain coumarin derivatives exhibit significant activity against bacterial strains such as E. coli, S. aureus, and B. subtilis, indicating their potential as antibacterial agents (Hamdi et al., 2012). Additionally, these compounds have demonstrated antioxidant activity, compared with known antioxidants like ascorbic acid, suggesting their utility in combating oxidative stress-related conditions (Kadhum et al., 2011).

Anticancer Activity

• Research has explored the anticancer properties of coumarin derivatives, including this compound. Novel derivatives have been synthesized and tested against various human cancer cell lines, showing promising inhibitory activity. This highlights the potential of these compounds in the development of new anticancer therapies (Shi et al., 2020).

Anti-HIV Activity

• Some derivatives of this compound have been synthesized and evaluated for their anti-HIV activity. Certain compounds showed moderate to potent activity against HIV-1, indicating their potential as therapeutic agents in the treatment of HIV (Bhavsar et al., 2011).

Applications in Metal Ion Detection

• Amide-containing coumarin fluorescent probes based on this compound have been developed for the detection of metal ions. These probes exhibit selective fluorescence quenching effects with specific metal ions, demonstrating their utility in chemical sensing and environmental monitoring (Guo, 2013).